Cas no 1052606-76-4 (2-(2-Pyrazol-1-yl-ethoxy)-phenylamine)

• Product Name: 2-(2-Pyrazol-1-yl-ethoxy)-phenylamine
• CAS No: 1052606-76-4
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 3081399
• PubChem ID: 18524010
• Update Time: 2025-04-21

2-(2-Pyrazol-1-yl-ethoxy)-phenylamine Chemical and Physical Properties

Names and Identifiers

• 2-(2-Pyrazol-1-yl-ethoxy)-phenylamine
• Benzenamine, 2-[2-(1H-pyrazol-1-yl)ethoxy]-
• AKOS000505647
• 2-(2-(1H-Pyrazol-1-yl)ethoxy)aniline
• 2-(2-pyrazol-1-ylethoxy)aniline
• 1052606-76-4
• A1-23075

• MDL： MFCD08445802
• Inchi： 1S/C11H13N3O/c12-10-4-1-2-5-11(10)15-9-8-14-7-3-6-13-14/h1-7H,8-9,12H2
• InChI Key： IYYONLRADOVHNG-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1N)CCN1C=CC=N1

Computed Properties

• Exact Mass: 203.105862047Da
• Monoisotopic Mass: 203.105862047Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 53.1Ų